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Compound of Interest

4-Nitro-N-
Compound Name: ,
phenylbenzenesulfonamide

Cat. No.: B182241

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 4-Nitro-N-phenylbenzenesulfonamide, a
chemical compound of interest in various research and development domains. This document
outlines its fundamental molecular characteristics, provides a foundational experimental
protocol for its synthesis, and illustrates a potential synthetic workflow.

Core Molecular Data

The fundamental properties of 4-Nitro-N-phenylbenzenesulfonamide are summarized in the
table below, providing a clear reference for researchers.
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Property Value

Molecular Formula C12H10N204S[1][2][3][4]
Molecular Weight 278.28 g/mol [1][4][5]

CAS Registry Number 1829-81-8[1]

Physical State Solid[5]

Appearance Yellow to pale yellow solid[5]
Boiling Point 461.3 °C at 760 mmHg[5]
Density 1.461 g/cm3[5]

Refractive Index 1.656([5]

Synthesis Protocol: A General Method

The following section details a generalized experimental protocol for the synthesis of 4-Nitro-N-
phenylbenzenesulfonamide. This procedure is based on established principles of
sulfonamide synthesis.

Materials:

e 4-Nitrobenzenesulfonyl chloride

e Aniline

» Pyridine (or another suitable base)

¢ Dichloromethane (or another suitable solvent)

e Hydrochloric acid (HCI), 1M solution

e Saturated sodium bicarbonate (NaHCOs3) solution
» Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)
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o Standard laboratory glassware and equipment (round-bottom flask, magnetic stirrer,
separatory funnel, etc.)

« Rotary evaporator

e Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

e Reaction Setup: In a clean, dry round-bottom flask, dissolve aniline in dichloromethane. Cool
the solution in an ice bath.

» Addition of Base: To the cooled solution, add pyridine. Pyridine acts as a base to neutralize
the HCI that will be formed during the reaction.

» Addition of Sulfonyl Chloride: Slowly add a solution of 4-nitrobenzenesulfonyl chloride in
dichloromethane to the reaction mixture with continuous stirring. The slow addition is crucial
to control the exothermic reaction.

» Reaction Monitoring: Allow the reaction to stir at room temperature. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

o Workup: Once the reaction is complete, transfer the mixture to a separatory funnel.

o Wash the organic layer sequentially with 1M HCI to remove excess pyridine.

o Wash with saturated sodium bicarbonate solution to neutralize any remaining acid.

o Wash with brine to remove any residual water-soluble impurities.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate. Filter to remove the drying agent and concentrate the filtrate using a rotary
evaporator to obtain the crude product.

 Purification: Purify the crude 4-Nitro-N-phenylbenzenesulfonamide by recrystallization
from a suitable solvent system, such as an ethanol/water mixture, to yield the final product.
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Experimental Workflow

The following diagram illustrates the key stages in the synthesis and purification of 4-Nitro-N-
phenylbenzenesulfonamide.

Aqueous Workup: P ~
- 1M HCI ] Concentration e 7 ure 4-Nitro-N- ‘)
- NaHCO3 (Rotary Evaporator) e
- Brine

Reactants:
4-Nitrobenzenesulfonyl chloride
Aniline
Pyridine

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 4-Nitro-N-phenylbenzenesulfonamide.

Potential Signhaling Pathway Involvement

While specific signaling pathways involving 4-Nitro-N-phenylbenzenesulfonamide are not
extensively documented in the provided search results, compounds with similar structural
motifs (sulfonamides) are known to interact with various biological targets. For illustrative
purposes, the following diagram depicts a hypothetical signaling pathway where a sulfonamide-
based inhibitor might act.
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Caption: Hypothetical signaling pathway showing potential inhibition by a sulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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